Cas no 14284-95-8 (Tris(pentane-2,4-dionato-O,O')terbium)

• Product Name: Tris(pentane-2,4-dionato-O,O')terbium
• CAS No: 14284-95-8
• MF: C₁₅H₂₁O₆Tb
• MW: 456.248984098434
• MDL: MFCD00013503
• CID: 87286
• PubChem ID: 131873667
• Update Time: 2025-06-07

Tris(pentane-2,4-dionato-O,O')terbium Chemical and Physical Properties

Names and Identifiers

• Terbium 2,4-pentanedionate
• Terbium(III) acetylacetonate
• 4-oxopent-2-en-2-olate,terbium(3+)
• TERBIUM 2,4-PENTANEDIONATE, trihydrate
• 4-oxopent-2-en-2-olate
• EINECS 238-195-1
• TERBIUM ACETYLACETONATE
• Terbium-2,4-Pentanedionate
• TERBIUM(III) 2,4-PENTANEDIONATE
• Tris(acetylacetonato)terbiuM(III)
• Tris-(2,4-pentanedionato)-terbium
• ACETYLACETONE, TERBIUM DERIVATIVE
• tris(pentane-2,4-dionato-O,O')terbium
• Terbium-2,4-Pentanedionate 99.9%
• Terbium(III) 2,4-pentanedionate, 99.9% (REO)
• 4-oxopent-2-en-2-olate; terbium(3+)
• (OC-6-11)-Tris(2,4-pentanedionato-kappaO2,kappaO4)terbium
• DTXSID701234356
• 14284-95-8
• (OC-6-11)-Tris(2,4-pentanedionato-I masculineO2,I masculineO4)terbium
• 2,4,8,10,13,15-hexamethyl-1?(3),5?(3),7?(3),11?(3),12?(3),16?(3)-hexaoxa-6-terbaspiro[5.5?.5?]hexadeca-1,4,7,10,12,15-hexaene-6,6,6-tris(ylium)-3,9,14-triide
• Tris(pentane-2,4-dionato-O,O')terbium

• MDL： MFCD00013503
• Inchi： 1S/3C5H7O2.Tb/c3*1-4(6)3-5(2)7;/h3*3H,1-2H3;/q3*-1;+3
• InChI Key： MAPWZFZLNRMAMO-UHFFFAOYSA-N
• SMILES： [Tb+3].O=C(C)[CH-]C(C)=O.O=C(C)[CH-]C(C)=O.O=C(C)[CH-]C(C)=O

Computed Properties

• Exact Mass: 459.08300
• Monoisotopic Mass: 456.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 90.4
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Surface Charge: 0
• Tautomer Count: 35
• XLogP3: nothing
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: White crystals or powder.
• Density: g/cm3
• Melting Point: 169°C
• Boiling Point: 187.6°Cat760mmHg
• Flash Point: 71.9°C
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 102.42000
• LogP: 1.66350
• Solubility: Insoluble

Tris(pentane-2,4-dionato-O,O')terbium Security Information

• Hazard Category Code： 20/21/22-36/37/38-63
• Safety Instruction： S26; S36/37/39; S45
• TSCA：No
• Risk Phrases：R20/21/22; R36/37/38; R63

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tris(pentane-2,4-dionato-O,O')terbium

Recent Advances in the Study of Tris(pentane-2,4-dionato-O,O')terbium (CAS: 14284-95-8) for Biomedical Applications

The compound Tris(pentane-2,4-dionato-O,O')terbium (CAS: 14284-95-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique luminescent properties and potential biomedical applications. Recent studies have explored its utility in areas such as bioimaging, drug delivery, and diagnostic assays. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding this compound.

One of the most promising applications of Tris(pentane-2,4-dionato-O,O')terbium is in bioimaging. Researchers have demonstrated that its strong luminescence under ultraviolet light makes it an excellent candidate for tracking cellular processes in real-time. A 2023 study published in the Journal of Luminescence highlighted its use in visualizing tumor margins during surgical procedures, offering a non-invasive method to improve precision in cancer treatment.

In the realm of drug delivery, Tris(pentane-2,4-dionato-O,O')terbium has been investigated for its ability to form stable complexes with therapeutic agents. A recent paper in Advanced Drug Delivery Reviews discussed its role in enhancing the bioavailability of poorly soluble drugs. The study found that the compound's unique coordination chemistry allows for the controlled release of drugs at targeted sites, minimizing systemic side effects.

Diagnostic applications have also benefited from the properties of Tris(pentane-2,4-dionato-O,O')terbium. Its luminescent characteristics have been leveraged in the development of sensitive assays for detecting biomarkers associated with diseases such as Alzheimer's and Parkinson's. A 2022 study in Analytical Chemistry demonstrated its efficacy in detecting amyloid-beta aggregates, a hallmark of Alzheimer's disease, with high specificity and sensitivity.

Despite these advancements, challenges remain in the widespread adoption of Tris(pentane-2,4-dionato-O,O')terbium. Issues such as potential toxicity and the need for optimized synthesis protocols are areas of active research. A 2023 review in Chemical Society Reviews called for further studies to elucidate the long-term effects of this compound in biological systems and to standardize its production for clinical use.

In conclusion, Tris(pentane-2,4-dionato-O,O')terbium (CAS: 14284-95-8) represents a versatile tool in chemical biology and pharmaceutical research. Its applications in bioimaging, drug delivery, and diagnostics underscore its potential to revolutionize medical practices. However, ongoing research is essential to address existing limitations and fully realize its therapeutic and diagnostic capabilities.